Cas no 147676-95-7 (Benzoic acid, 5-acetyl-2-ethoxy-)

• Product Name: Benzoic acid, 5-acetyl-2-ethoxy-
• CAS No: 147676-95-7
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 1323583
• PubChem ID: 18536588
• Update Time: 2025-11-02

Benzoic acid, 5-acetyl-2-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-acetyl-2-ethoxy-
• 5-acetyl-2-ethoxybenzoic acid
• DTXSID70594901
• 5-Acetyl-2-ethoxybenzoicacid
• SCHEMBL641868
• 147676-95-7
• RNHCXKFXAOBPDI-UHFFFAOYSA-N
• BS-21433
• 5-acetyl-2-ethoxy-benzoic acid
• CS-0210881

• Inchi： 1S/C11H12O4/c1-3-15-10-5-4-8(7(2)12)6-9(10)11(13)14/h4-6H,3H2,1-2H3,(H,13,14)
• InChI Key： RNHCXKFXAOBPDI-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(C)=O)=CC=1C(=O)O

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Benzoic acid, 5-acetyl-2-ethoxy-

Comprehensive Guide to Benzoic acid, 5-acetyl-2-ethoxy- (CAS No. 147676-95-7): Properties, Applications, and Market Insights

Benzoic acid, 5-acetyl-2-ethoxy- (CAS No. 147676-95-7) is a specialized organic compound that has garnered attention in various industrial and research applications. This aromatic derivative of benzoic acid is characterized by its unique molecular structure, which includes an acetyl group at the fifth position and an ethoxy group at the second position. The compound is often referred to in scientific literature by its systematic name, 5-acetyl-2-ethoxybenzoic acid, and is widely studied for its potential uses in pharmaceuticals, agrochemicals, and specialty chemicals.

The chemical formula of Benzoic acid, 5-acetyl-2-ethoxy- is C₁₁H₁₂O₄, and it exhibits a molecular weight of 208.21 g/mol. Its distinct structural features contribute to its solubility in organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), while its limited solubility in water makes it suitable for specific formulations. Researchers and industry professionals often search for "5-acetyl-2-ethoxybenzoic acid solubility" or "CAS 147676-95-7 applications" to understand its practical utility.

One of the most prominent applications of Benzoic acid, 5-acetyl-2-ethoxy- is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its acetyl and ethoxy functional groups make it a versatile building block for drug development, particularly in the creation of anti-inflammatory and antimicrobial agents. Recent studies have explored its potential as a precursor for novel therapeutics, aligning with the growing demand for "new drug intermediates 2024" and "benzoic acid derivatives in medicine."

In addition to pharmaceuticals, Benzoic acid, 5-acetyl-2-ethoxy- finds use in the agrochemical sector. Its structural properties allow it to act as a key intermediate in the production of herbicides and fungicides. With the increasing focus on sustainable agriculture, queries like "eco-friendly agrochemical intermediates" and "5-acetyl-2-ethoxybenzoic acid in crop protection" have become trending topics. This compound's role in enhancing crop yield and resistance to pests underscores its importance in modern farming practices.

The synthesis of Benzoic acid, 5-acetyl-2-ethoxy- typically involves the ethoxylation and acetylation of benzoic acid derivatives under controlled conditions. Advanced techniques such as catalytic hydrogenation and Friedel-Crafts acylation are often employed to achieve high purity and yield. Researchers frequently search for "synthesis of 5-acetyl-2-ethoxybenzoic acid" or "CAS 147676-95-7 production methods" to optimize industrial-scale manufacturing processes.

From a market perspective, the demand for Benzoic acid, 5-acetyl-2-ethoxy- is expected to grow steadily, driven by its expanding applications in pharmaceuticals and agrochemicals. Market reports highlight trends such as "specialty chemicals market growth 2024" and "benzoic acid derivatives market analysis," reflecting the compound's commercial significance. Manufacturers are investing in scalable production methods to meet the rising demand from emerging economies.

Safety and handling of Benzoic acid, 5-acetyl-2-ethoxy- are critical considerations for industrial users. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as cool, dry environments away from direct sunlight—are recommended to maintain stability. Searches for "CAS 147676-95-7 safety data" and "handling benzoic acid derivatives" are common among laboratory personnel and production managers.

In conclusion, Benzoic acid, 5-acetyl-2-ethoxy- (CAS No. 147676-95-7) is a multifaceted compound with significant industrial relevance. Its applications in pharmaceuticals, agrochemicals, and specialty chemicals make it a valuable asset for researchers and manufacturers alike. As the chemical industry evolves, this compound is poised to play a pivotal role in addressing contemporary challenges, from drug development to sustainable agriculture. For those seeking in-depth information, queries like "5-acetyl-2-ethoxybenzoic acid suppliers" or "CAS 147676-95-7 price trends" can provide further insights into its market dynamics.